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Compound of Interest

Compound Name: BAY-524

Cat. No.: B605939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and mechanism of action of BAY-524, a potent and selective inhibitor of the Bub1

(Budding uninhibited by benzimidazoles 1) kinase. This document is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential and

research applications of targeting the Bub1 signaling pathway.

Chemical Structure and Properties
BAY-524, with the IUPAC name 2-[1-(4-ethoxy-2,6-difluorobenzyl)-5-methoxy-4-methyl-1H-

pyrazol-3-yl]-5-methoxy-N-(pyridin-4-yl)pyrimidin-4-amine, is a small molecule inhibitor that acts

as an ATP-competitive inhibitor of Bub1 kinase.[1][2] Its chemical and physical properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b605939#bc-rfq
https://www.benchchem.com/product/b605939/docs?utm_src=pdf-body#the-bub1-kinase-inhibitor-bay-524-a-technical-guide
https://www.benchchem.com/product/b605939/docs?utm_src=pdf-body#the-bub1-kinase-inhibitor-bay-524-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/36045201/
https://pubmed.ncbi.nlm.nih.gov/21755447/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

2-[1-(4-ethoxy-2,6-

difluorobenzyl)-5-methoxy-4-

methyl-1H-pyrazol-3-yl]-5-

methoxy-N-(pyridin-4-

yl)pyrimidin-4-amine

[2]

SMILES

COC1=CN=C(C2=NN(CC3=C(

F)C=C(OCC)C=C3F)C(OC)=C

2C)N=C1NC4=CC=NC=C4

[3]

Molecular Formula C25H25F2N7O3

Molecular Weight 525.51 g/mol

CAS Number 1445830-39-6 [3]

A 2D diagram of the chemical structure of BAY-524 is provided below.

Click to download full resolution via product page

Caption: 2D Chemical Structure of BAY-524.

Biological Activity and Quantitative Data
BAY-524 is a highly potent inhibitor of the kinase activity of Bub1. Its primary mechanism of

action is the inhibition of Bub1-mediated phosphorylation of histone H2A at threonine 120

(H2A-T120).[1][2] This post-translational modification is a critical step in the recruitment of

Shugoshin (Sgo1) to the centromere, which in turn is essential for the proper localization and

function of the Chromosomal Passenger Complex (CPC).[1][2]

The following tables summarize the key quantitative data regarding the biological activity of

BAY-524.
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Table 1: In Vitro Kinase Inhibition

Target Assay IC50 (nM) Conditions Reference

Human Bub1

(recombinant

catalytic domain)

TR-FRET Kinase

Assay
450 ± 60 2 mM ATP [1][2]

Table 2: Cellular Activity

Cell Line Assay Effect Concentration Reference

HeLa, hTERT-

RPE1

Immunofluoresce

nce

Near-maximal

inhibition of H2A-

T120

phosphorylation

7-10 µM [1]

HeLa Western Blot

Drastic reduction

of H2A-T120

phosphorylation

Not specified [1][2]

Signaling Pathway
BAY-524 disrupts a key signaling pathway that ensures accurate chromosome segregation

during mitosis. By inhibiting Bub1 kinase, BAY-524 prevents the phosphorylation of H2A-T120.

This, in turn, blocks the recruitment of Sgo1 to the centromere. The absence of Sgo1 leads to

the mislocalization of the Chromosomal Passenger Complex (CPC), including the kinase

Aurora B. This disruption of the Bub1-Sgo1-CPC axis ultimately impairs chromosome arm

resolution and can sensitize cancer cells to taxane-based chemotherapeutics like Paclitaxel.[1]

[2][4][5]
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Mechanism of BAY-524 Action

Downstream Consequences

BAY-524
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Caption: Signaling pathway inhibited by BAY-524.
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Experimental Protocols
This section provides detailed methodologies for key experiments cited in the characterization

of BAY-524.

In Vitro Bub1 Kinase Assay
This protocol is adapted from the methods described by Baron et al. (2016).[1]

Objective: To determine the in vitro inhibitory activity of BAY-524 on Bub1 kinase.

Materials:

Recombinant human Bub1 catalytic domain (amino acids 704–1085)

Histone H2A as a substrate

γ-32P-ATP

BAY-524 (dissolved in DMSO)

Kinase buffer

SDS-PAGE gels

Phosphorimager

Procedure:

Prepare a reaction mixture containing human wild-type (WT) or kinase-dead (KD) LAP-Bub1,

purified from mitotic HEK 293T cells.

Add recombinantly expressed histone H2A to the reaction mixture.

Add γ-32P-ATP to the mixture.

Add increasing concentrations of BAY-524 or DMSO (vehicle control) to the reaction tubes.

Incubate the reactions for 30 minutes at 30°C.
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Stop the reactions and analyze the samples by SDS-PAGE.

Visualize the phosphorylated H2A using a phosphorimager to determine the extent of

inhibition.

The IC50 is determined using a time-resolved fluorescence energy transfer (TR-FRET)

kinase assay as previously published.[1]

Cellular Inhibition of Bub1 Kinase
(Immunofluorescence)
This protocol is based on the methods used to assess the cellular activity of BAY-524.[1]

Objective: To visualize the inhibition of Bub1 kinase activity in intact cells by monitoring the

phosphorylation of histone H2A.

Materials:

HeLa S3 or RPE1 cells

MG132 (proteasomal inhibitor)

Nocodazole

BAY-524 (dissolved in DMSO)

Fixative (e.g., 4% paraformaldehyde)

Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

Blocking solution (e.g., 3% BSA in PBS)

Primary antibody against phospho-histone H2A-T120

Fluorescently labeled secondary antibody

DAPI (for nuclear counterstaining)
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Fluorescence microscope

Procedure:

Culture asynchronous HeLa S3 or RPE1 cells on coverslips.

Treat the cells with the proteasomal inhibitor MG132 for 2 hours.

Add 3.3 μM nocodazole and increasing doses of BAY-524 for 1 hour.

Fix the cells with 4% paraformaldehyde.

Permeabilize the cells with 0.5% Triton X-100 in PBS.

Block non-specific antibody binding with 3% BSA in PBS.

Incubate the cells with the primary antibody against p-H2A-T120.

Wash the cells and incubate with a fluorescently labeled secondary antibody.

Counterstain the nuclei with DAPI.

Mount the coverslips and visualize the cells using a fluorescence microscope.
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Caption: Experimental workflow for immunofluorescence analysis.
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Conclusion
BAY-524 is a valuable chemical tool for dissecting the intricate functions of Bub1 kinase in

mitotic progression and the spindle assembly checkpoint. Its high potency and selectivity make

it a suitable compound for both in vitro and cellular studies. The detailed information provided in

this guide on its chemical properties, biological activity, and associated experimental protocols

will aid researchers in utilizing BAY-524 to further explore the therapeutic potential of targeting

the Bub1 signaling pathway in diseases such as cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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